Cas no 2137706-12-6 (1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy-)

• Product Name: 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy-
• CAS No: 2137706-12-6
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5257455
• Update Time: 2025-11-07

1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy-

• Inchi： 1S/C10H18N2O2/c1-14-5-3-9(13)12-6-8-2-4-10(8,11)7-12/h8H,2-7,11H2,1H3
• InChI Key： ADNCIHGQDGBAAQ-UHFFFAOYSA-N
• SMILES： C(N1CC2C(N)(CC2)C1)(=O)CCOC

Additional information on 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy-

Comprehensive Overview of 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy- (CAS No. 2137706-12-6)

The compound 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy-, identified by its CAS No. 2137706-12-6, is a specialized organic molecule with a unique structural framework. Its 3-azabicyclo[3.2.0]heptane core and methoxy functional group make it a subject of interest in pharmaceutical and chemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, heterocyclic chemistry, and bioactive molecules.

Structurally, 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy- features a bicyclic system combined with a ketone and an amino group, which are pivotal for its reactivity and potential biological activity. Researchers often explore such scaffolds for their ability to interact with enzymes or receptors, making them valuable in medicinal chemistry. The presence of the methoxy substituent further enhances its solubility and metabolic stability, key factors in drug design.

In the context of current scientific trends, this compound aligns with the growing demand for novel heterocycles in targeted therapy. Its azabicyclo[3.2.0]heptane moiety is reminiscent of motifs found in FDA-approved drugs, sparking interest in its potential as a lead compound. Questions frequently searched in academic databases include: "How does the 3-azabicyclo[3.2.0]heptane core influence bioactivity?" or "What are the synthetic routes to 1-Propanone derivatives with amino functionalities?" These queries reflect the compound's relevance in organic synthesis and pharmacology.

From a synthetic perspective, CAS No. 2137706-12-6 poses challenges due to its bridged ring system and multiple functional groups. Chemists often employ catalytic asymmetric synthesis or multicomponent reactions to construct similar frameworks efficiently. The compound's chirality also raises questions about enantioselective synthesis, a hot topic in green chemistry and sustainable drug development.

Beyond its chemical attributes, 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-3-methoxy- has garnered attention in computational chemistry. Molecular docking studies and QSAR models are frequently used to predict its interactions with biological targets, addressing common search terms like "azabicyclo derivatives as kinase inhibitors". Such applications highlight its potential in precision medicine and structure-activity relationship (SAR) studies.

In summary, CAS No. 2137706-12-6 represents a fascinating intersection of complex heterocycles and functional diversity. Its study contributes to broader discussions on molecular innovation and therapeutic agent design, making it a compelling subject for researchers and industry professionals alike.